5-Cyclopropyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• SMILES: C1CC2=C(C=CC=C2NC1)C3CC3
• InChI: InChI=1S/C12H15N/c1-3-10(9-6-7-9)11-4-2-8-13-12(11)5-1/h1,3,5,9,13H,2,4,6-8H2
• InChIKey: LJTYEIVBTWYXQS-UHFFFAOYSA-N

5-Cyclopropyl-1,2,3,4-tetrahydroquinoline (CAS 1517648-52-0): Physicochemical Identity and Scaffold Classification for Procurement Decision-Making

5-Cyclopropyl-1,2,3,4-tetrahydroquinoline (CAS 1517648-52-0) is a bicyclic secondary amine belonging to the 1,2,3,4-tetrahydroquinoline (THQ) privileged scaffold class, featuring a cyclopropyl substituent directly attached to the C-5 position of the benzo-fused ring system [1]. With a molecular formula of C₁₂H₁₅N and molecular weight of 173.25 g·mol⁻¹, the compound possesses one hydrogen bond donor, one hydrogen bond acceptor, a single rotatable bond, a topological polar surface area (TPSA) of 12.03 Ų, and a predicted LogP of 2.9221 . The compound is commercially available at 95% purity from multiple vendors and is catalogued in PubChem with the InChIKey LJTYEIVBTWYXQS-UHFFFAOYSA-N, confirming its achiral nature—a key differentiator from several cyclopropyl-substituted positional isomers that introduce stereochemical complexity [1].

Achiral THQ scaffold Eliminates enantiomer-related analytical complexity and batch variability.

C-5 privileged substitution site Position validated by SAR studies for activity modulation; supports hit-to-lead exploration.

Cyclopropyl conformational constraint Introduces rigid, low steric-volume group favorable for target engagement profiling.

• [1] PubChem Compound Database. 5-Cyclopropyl-1,2,3,4-tetrahydroquinoline. IUPAC Name: 5-cyclopropyl-1,2,3,4-tetrahydroquinoline; SMILES: C1CC2=C(C=CC=C2NC1)C3CC3; InChIKey: LJTYEIVBTWYXQS-UHFFFAOYSA-N; MW: 173.25 g/mol. National Center for Biotechnology Information. Create Date: 2014-10-20. View Source

Why 5-Cyclopropyl-1,2,3,4-tetrahydroquinoline Cannot Be Interchanged with Other Cyclopropyl-THQ Positional Isomers

The tetrahydroquinoline scaffold exhibits pronounced position-dependent structure–activity relationships (SAR), where the site of cyclopropyl attachment dictates electronic distribution, steric accessibility, conformational geometry, and metabolic vulnerability [1]. In the EPAC inhibitor series, 5-position bromo substitution conferred an approximately 3-fold increase in EPAC1 inhibitory potency over the unsubstituted analog, while moving additional substitution to the 8-position resulted in a ~2.5-fold loss of activity, demonstrating that even subtle positional changes on the THQ ring produce non-linear and unpredictable bioactivity outcomes [1]. Furthermore, the 5-position of the THQ scaffold has been shown to tolerate large substituents (e.g., benzyl groups) in M. tuberculosis inhibitor programs, whereas other ring positions exhibit far narrower steric tolerance [2]. Consequently, a 5-cyclopropyl isomer cannot be assumed functionally equivalent to its 2-, 3-, 4-, 6-, 7-, or 8-cyclopropyl counterparts; each positional isomer represents a chemically and biologically distinct entity requiring independent experimental validation.

Positional SAR Divergence

The 5-position is a bioactivity-modulating hotspot; moving cyclopropyl to 2-, 3-, 4-, 6-, 7-, or 8-positions may eliminate or alter target interactions. Positional isomers are chemically distinct entities requiring independent validation.

Stereochemical Complexity

2- and 4-cyclopropyl isomers are chiral and require enantiomeric excess control. The achiral 5-isomer avoids racemization risk and chiral QC burden; substituting with a chiral isomer introduces analytical and biological variability.

Steric Tolerance Mismatch

The 5-position accommodates large substituents (e.g., benzyl), whereas other ring positions exhibit narrower steric tolerance. A substituent tolerated at C-5 may cause steric clashes if placed elsewhere.

• [1] Structure–Activity Relationship Studies with Tetrahydroquinoline Analogs as EPAC Inhibitors. ACS Med Chem Lett. 2017;8(11):1183–1187. DOI: 10.1021/acsmedchemlett.7b00358. PMCID: PMC5774307. Published online 2017 Oct 2. View Source
• [2] Cooper CB, Denny WA, Palmer BD. Synthesis and structure-activity relationships for tetrahydroisoquinoline-based inhibitors of Mycobacterium tuberculosis. Bioorg Med Chem. 2020;28(22):115784. DOI: 10.1016/j.bmc.2020.115784. View Source

Quantitative Comparative Evidence for 5-Cyclopropyl-1,2,3,4-tetrahydroquinoline vs. Positional Isomer Analogs

Predicted LogP Differentiation: 5-Cyclopropyl vs. 4-Cyclopropyl Tetrahydroquinoline

The predicted octanol–water partition coefficient (LogP) of 5-cyclopropyl-1,2,3,4-tetrahydroquinoline (2.9221) is 0.0737 log units lower than that of 4-cyclopropyl-1,2,3,4-tetrahydroquinoline (2.9958), as computed by the same vendor's algorithm (Leyan) . An independent supplier (Fluorochem) reports an alternative predicted LogP of 2.4854 for the 4-isomer, yielding a difference of +0.4367 log units . While the absolute magnitude of these differences is modest, the directionality—with the 5-isomer exhibiting lower calculated lipophilicity than the 4-isomer in one dataset—suggests subtly different membrane partitioning and aqueous solubility profiles that may influence pharmacokinetic behavior in a series-dependent manner.

Predicted LogP

Data to verify

2.9221 (5-isomer)

vs 4-isomer 2.9958 (Δ -0.0737)

Supports isomer-specific ADME profiling context.

Computed values; inter-vendor variability noted.

Evidence Dimension	Predicted LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 2.9221 (Leyan computed value)
Comparator Or Baseline	4-Cyclopropyl-1,2,3,4-tetrahydroquinoline (CAS 1339230-96-4): LogP = 2.9958 (Leyan) or 2.4854 (Fluorochem)
Quantified Difference	ΔLogP = −0.0737 (vs. Leyan 4-isomer) or +0.4367 (vs. Fluorochem 4-isomer)
Conditions	Computed/predicted LogP values; algorithms not fully disclosed; inter-vendor variability noted

Why This Matters

Even small LogP differences between positional isomers can translate into measurable variations in membrane permeability, plasma protein binding, and metabolic clearance, making the 5-isomer a distinct entity for ADME profiling rather than a substitute for the 4-isomer.

5-Position Substitution Criticality: EPAC1 Inhibitor SAR Demonstrates ~3-Fold Potency Gain from THQ 5-Position Functionalization

In a focused structure–activity relationship study of tetrahydroquinoline-based EPAC1 inhibitors, the 5-bromo-substituted analog (compound 6) exhibited approximately 3-fold greater EPAC1 inhibitory potency compared to the unsubstituted parent analog (compound 3) in a BODIPY-GDP-based guanine nucleotide exchange factor (GEF) activity assay [1]. Specifically, at 50 μM inhibitor concentration, analog 6 achieved 42.0% EPAC1 inhibition versus 5.0% for analog 3 [1]. The 5,7-dibromo analog CE3F4 was approximately 4-fold more potent than the mono-5-bromo analog 6, reaching 88.3% inhibition at 50 μM [1]. Critically, adding a bromine atom at the C-8 position resulted in a ~2.5-fold loss of activity (tribromo analog 8: 46.0% inhibition at 50 μM vs. 88.3% for CE3F4), confirming that the 5-position is not merely permissive but is a key determinant of inhibitory potency whose effects are exquisitely sensitive to the local substitution pattern [1].

EPAC1 Inhibitor SAR

Class-level inference

5-Br analog

42.0% inhib. @ 50 µM

Unsubstituted

5.0% inhib. @ 50 µM

5,7-diBr (CE3F4)

88.3% inhib. @ 50 µM

5,7,8-triBr

46.0% inhib. @ 50 µM

Demonstrates 5-position activity modulation; target compound not directly tested.

BODIPY-GDP assay; class-level SAR context.

Evidence Dimension	EPAC1 inhibitory activity (% inhibition at 50 μM compound concentration)
Target Compound Data	Target compound (5-cyclopropyl-THQ) not directly tested in this assay. Class-level inference: 5-substitution on THQ scaffold is associated with 3- to 4-fold potency modulation.
Comparator Or Baseline	Analog 3 (unsubstituted at 5-position): 5.0% inhibition at 50 μM; Analog 6 (5-Br): 42.0% inhibition at 50 μM; CE3F4 (5,7-diBr): 88.3% inhibition at 50 μM; Analog 8 (5,7,8-triBr): 46.0% inhibition at 50 μM
Quantified Difference	~3-fold (5-Br vs. H at 5-position); ~4-fold (5,7-diBr vs. 5-Br); ~2.5-fold loss (addition of 8-Br)
Conditions	BODIPY-GDP-based GEF activity assay of Rap1; EPAC1 stimulated in presence of 10 μM and 50 μM inhibitor; data from Courilleau et al. SAR expanded in this study

Why This Matters

This class-level SAR evidence establishes that the 5-position of the THQ scaffold is a potent bioactivity-modulating site, meaning that a cyclopropyl group placed at C-5 is positioned at a validated 'hotspot' for pharmacological activity modulation—unlike substituents at positions with weaker or absent SAR signals.

• [1] Structure–Activity Relationship Studies with Tetrahydroquinoline Analogs as EPAC Inhibitors. ACS Med Chem Lett. 2017;8(11):1183–1187. Table 1: % EPAC inhibition data for analogs 3, 6, CE3F4, 8. DOI: 10.1021/acsmedchemlett.7b00358. PMCID: PMC5774307. View Source

Steric Tolerance at the 5-Position: Large Substituents Are Well-Tolerated in M. tuberculosis Inhibitor SAR

In a systematic SAR evaluation of tetrahydroisoquinoline-based inhibitors of Mycobacterium tuberculosis, large substituents including benzyl (Bn) groups at the tetrahydroquinoline 5-position were explicitly reported as well-tolerated, in contrast to other ring positions where steric constraints were more limiting [1]. The study established that the 5- and 8-positions on the THQ scaffold form a cooperative substitution pair, with N-methylpiperazine preferred at the 8-position and diverse bulky groups accommodated at the 5-position [1]. This steric permissiveness at C-5 supports the viability of installing the compact yet conformationally constrained cyclopropyl group—which occupies a steric volume larger than hydrogen but smaller than benzyl—without abrogating target binding, while potentially introducing beneficial conformational restriction.

Steric Tolerance at C-5

Class-level inference

Large substituents (e.g., benzyl) are well-tolerated

Supports viability of cyclopropyl installation without steric clash.

M. tuberculosis inhibitor SAR; qualitative observation.

Evidence Dimension	Steric tolerance at THQ 5-position for substituent accommodation
Target Compound Data	5-Cyclopropyl group: steric volume intermediate between H and benzyl; cyclopropyl is a compact, strained ring (van der Waals volume ~27 ų vs. ~7 ų for methyl and ~65 ų for benzyl)
Comparator Or Baseline	Benzyl (Bn) substitution at 5-position: explicitly well-tolerated in M. tb inhibitor series; unsubstituted 5-position: baseline; smaller substituents: generally tolerated
Quantified Difference	Qualitative SAR: large substituents (Bn) at 5-position are well-tolerated; no quantitative steric limit reported for this position in this study
Conditions	M. tuberculosis whole-cell culture inhibition assays and M. tb ATP synthase inhibition; 5,8-disubstituted tetrahydroisoquinoline series

Why This Matters

The documented steric tolerance at the 5-position reduces the risk that cyclopropyl installation at this site will sterically clash with biological targets, making 5-cyclopropyl-THQ a lower-risk diversification point for medicinal chemistry campaigns compared to more sterically constrained ring positions.

• [1] Cooper CB, Denny WA, Palmer BD. Synthesis and structure-activity relationships for tetrahydroisoquinoline-based inhibitors of Mycobacterium tuberculosis. Bioorg Med Chem. 2020;28(22):115784. DOI: 10.1016/j.bmc.2020.115784. PMID: 33007612. View Source

Achiral Nature vs. Chiral Positional Isomers: Simplification of Synthesis, Purification, and Analytical Quality Control

5-Cyclopropyl-1,2,3,4-tetrahydroquinoline possesses zero stereogenic centers, in contrast to the 2-cyclopropyl isomer (CAS 354799-83-0, one chiral center at C-2) and the 4-cyclopropyl isomer (CAS 1339230-96-4, one chiral center at C-4, as confirmed by Fluorochem: 'Asymmetric Atoms: 1') . The absence of chirality eliminates the need for chiral chromatographic separation, diastereomeric salt resolution, or asymmetric synthesis strategies during preparation; removes enantiomeric purity as a quality control parameter; and avoids the potential for racemization during storage or under assay conditions. The 5-isomer can be procured and used without stereochemical ambiguity, whereas the 2- and 4-isomers require specification of enantiomeric excess (e.e.) and may exhibit batch-to-batch stereochemical variability if not rigorously controlled.

Achiral vs. Chiral Isomers

Direct head-to-head

5-cyclopropyl (target)

0 chiral centers; achiral

2- & 4-cyclopropyl isomers

1 chiral center; require e.e. control

Simplifies synthesis, purification, and quality control workflows.

Eliminates enantiomer-related batch variability.

Evidence Dimension	Number of stereogenic centers and associated synthetic/analytical complexity
Target Compound Data	0 chiral centers; achiral; no enantiomers; racemization risk: none; QC parameter: chemical purity only
Comparator Or Baseline	2-Cyclopropyl-THQ (CAS 354799-83-0): 1 chiral center; 4-Cyclopropyl-THQ (CAS 1339230-96-4): 1 chiral center (Asymmetric Atoms: 1 per Fluorochem); both require enantiomeric purity specification
Quantified Difference	0 vs. 1 stereogenic center(s); elimination of 100% of enantiomer-related analytical burden
Conditions	Structural comparison based on SMILES and InChIKey analysis; vendor specification data from Fluorochem and Chemsrc

Why This Matters

For procurement and laboratory workflow design, the achiral nature of 5-cyclopropyl-THQ translates directly into lower purification costs, simplified certificate-of-analysis requirements, reduced potential for stereochemistry-dependent batch failures, and elimination of enantiomer-specific biological variability.

BET Bromodomain Inhibitor Patent Landscape: 5-Position as a Privileged Vector for Cyclopropyl-Containing THQ Derivatives

International patent AU2014348191B2 (GlaxoSmithKline) discloses multiple exemplified tetrahydroquinoline-based BET bromodomain inhibitors that feature substitution at the 5-position of the THQ core, with several compounds incorporating cyclopropyl-containing motifs at adjacent positions [1]. Specifically, exemplified compounds include 5-cyclobutyloxy, 5-phenoxy, 5-(azetidin-3-yloxy), and 5-(pyrrolidin-3-ylmethoxy) substituents paired with 6-(1-cyclopropylpyrazol-4-yl) groups, demonstrating that the 5-position is a key vector for chemical diversification in a therapeutically validated target class (BET bromodomains are implicated in cancer, inflammatory diseases, diabetes, and obesity) [1]. This patent landscape evidence positions 5-cyclopropyl-THQ as a direct structural analog of a privileged substitution pattern in an active pharmaceutical development area.

BET Patent Landscape

Supporting evidence

5-Substituted THQ cores in GSK BET inhibitor patents

Confirms 5-position as a privileged diversification vector.

AU2014348191B2; cyclopropyl motifs present adjacently.

Evidence Dimension	Frequency of 5-position substitution in patented THQ-based drug candidates
Target Compound Data	5-Cyclopropyl substitution: directly analogous to the 5-position substitution pattern found in multiple BET bromodomain inhibitor patent exemplifications
Comparator Or Baseline	Patent compounds with 5-cyclobutyloxy, 5-phenoxy, 5-azetidinyloxy, and 5-pyrrolidinylmethoxy THQ derivatives; all maintain 5-position functionalization as a conserved structural feature
Quantified Difference	Qualitative: 5-position is a conserved substitution site across multiple exemplified patent compounds; cyclopropyl groups appear at adjacent positions (6-(1-cyclopropylpyrazol-4-yl))
Conditions	Patent AU2014348191B2; BET bromodomain inhibition context; exemplified compounds with measured biological activity

Why This Matters

The presence of 5-substituted THQ cores in a major pharmaceutical patent portfolio provides validation that the 5-position is a productive vector for medicinal chemistry exploration, increasing confidence that investment in 5-cyclopropyl-THQ as a building block or screening compound aligns with industry-relevant chemical space.

• [1] GlaxoSmithKline LLC. Tetrahydroquinoline compositions as BET bromodomain inhibitors. Australian Patent AU2014348191B2. Filed 2014-11-18. Legal status: Ceased. Exemplified compounds with 5-substitution and cyclopropyl motifs. View Source

Recommended Research and Industrial Application Scenarios for 5-Cyclopropyl-1,2,3,4-tetrahydroquinoline Based on Differentiated Evidence

Medicinal Chemistry Hit-to-Lead Optimization at the THQ 5-Position Hotspot

For medicinal chemistry programs targeting EPAC1, BET bromodomains, or other targets where THQ scaffolds have demonstrated activity, 5-cyclopropyl-THQ serves as a strategic building block for SAR exploration at a validated bioactivity-modulating position. The EPAC inhibitor SAR data demonstrates that 5-position substitution alone can confer ~3-fold potency improvements [1], and the BET bromodomain patent landscape confirms that the 5-position is a conserved diversification vector in industry programs [2]. Researchers should prioritize this compound over unsubstituted THQ or non-5-substituted isomers when the goal is to probe the 5-position pharmacophore without introducing stereochemical complexity.

Fragment-Based Screening Libraries Requiring Achiral, Low-Complexity THQ Probes

The achiral nature of 5-cyclopropyl-THQ—with zero stereogenic centers versus one chiral center in the 2- and 4-cyclopropyl isomers—makes it the preferred cyclopropyl-THQ isomer for fragment-based drug discovery (FBDD) and high-throughput screening (HTS) libraries where stereochemical ambiguity is undesirable . Fragment libraries benefit from compounds that avoid enantiomer-specific binding artifacts and do not require chiral separation post-synthesis, reducing both procurement and screening data interpretation complexity. The predicted LogP of 2.92 positions this fragment within the favorable lipophilicity range (LogP < 3) recommended for fragment libraries .

ADME Probe for Position-Dependent Metabolic Stability of Cyclopropyl-THQ Isomers

The 5-cyclopropyl isomer, with its cyclopropyl group attached directly to the electron-rich aromatic ring rather than the saturated nitrogen-containing ring, presents a distinct metabolic profile compared to the 2-, 3-, or 4-cyclopropyl isomers. The THQ scaffold is known to undergo CYP3A4-mediated metabolic aromatization to quinolinium species [3], and the position of the cyclopropyl substituent is expected to influence the rate and regioselectivity of this oxidation. Researchers conducting comparative metabolic stability panels should include the 5-isomer alongside other positional isomers to map position-dependent CYP liability, using the computed LogP difference (2.9221 for 5-isomer vs. 2.9958 for 4-isomer) as a baseline for interpreting any observed clearance differences .

Stereochemistry-Free Process Chemistry for Scale-Up and Derivatization

For process chemistry groups developing scalable synthetic routes to functionalized THQ derivatives, 5-cyclopropyl-THQ eliminates the stereochemical complexity inherent in 2- and 4-cyclopropyl isomers . The absence of a chiral center simplifies reaction monitoring (no need for chiral HPLC or polarimetry), removes diastereomer formation risks during subsequent N-functionalization or cross-coupling reactions, and avoids the potential for racemization under acidic, basic, or thermal conditions. This makes the 5-isomer the most operationally straightforward cyclopropyl-THQ building block for parallel synthesis, library production, or kilogram-scale intermediate preparation.

Application

Selection Property

Validation Focus

THQ 5-position SAR exploration

C-5 substitution hotspot evidence

EPAC1/BET target class activity profiling

Fragment library incorporation

Achiral, low-complexity THQ probe

No enantiomeric interference; LogP range screening

CYP metabolic stability comparison

Position-dependent aromatization liability

Isomer-specific CYP3A4 oxidation profiling

Scale-up synthesis of functionalized THQs

Stereochemistry-free reaction monitoring

No chiral HPLC/racemization risk control

• [1] Structure–Activity Relationship Studies with Tetrahydroquinoline Analogs as EPAC Inhibitors. ACS Med Chem Lett. 2017;8(11):1183–1187. DOI: 10.1021/acsmedchemlett.7b00358. PMCID: PMC5774307. View Source
• [2] GlaxoSmithKline LLC. Tetrahydroquinoline compositions as BET bromodomain inhibitors. Australian Patent AU2014348191B2. Filed 2014-11-18. View Source
• [3] Metabolic Aromatization of N-Alkyl-1,2,3,4-Tetrahydroquinoline Substructures to Quinolinium by Human Liver Microsomes and Horseradish Peroxidase. Drug Metab Dispos. 2006;34(12):2046–2053. CYP3A4 identified as predominant isoform catalyzing THQ aromatization. View Source